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Compound of Interest

Compound Name: Tetraethylgermane

Cat. No.: B1293566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure data for
tetraethylgermane (Ge(CzHs)4). The information herein is curated for professionals in
research and development who require precise thermodynamic data for this organometallic
compound. This document presents quantitative vapor pressure data, details a generalized
experimental protocol for its measurement, and includes visualizations to elucidate key
relationships and workflows.

Core Data Presentation: Vapor Pressure of
Tetraethylgermane

The vapor pressure of tetraethylgermane as a function of temperature can be accurately
described by the Antoine equation. The National Institute of Standards and Technology (NIST)
provides coefficients for this equation, which are based on experimental data.[1]

The Antoine equation is expressed as:
logio(P) =A—-(B/ (T + C))
Where:

e P s the vapor pressure in bar
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e Tis the temperature in Kelvin (K)
e A, B, and C are the Antoine constants specific to tetraethylgermane

The following table summarizes the Antoine constants for tetraethylgermane and provides
calculated vapor pressure values at various temperatures within the valid range of the

equation.
Antoine Constants Value
A 3.62768
B 1217.454
C -101.57
Temperature Range (K) 337.39 to 436.69
Temperature Temperature Vapor Pressure  Vapor Pressure  Vapor Pressure
(K) (°C) (bar) (kPa) (mmHg)
337.39 64.24 0.101 10.1 75.8
350.00 76.85 0.165 16.5 123.8
375.00 101.85 0.386 38.6 289.5
400.00 126.85 0.793 79.3 594.8
425.00 151.85 1.48 148.0 1110.1
436.69 163.54 1.99 199.0 1492.6

Experimental Protocols

While the specific experimental details from the original source (Mogul, Hochberg, et al., 1974)
cited by NIST are not readily available, a generalized experimental protocol for determining the
vapor pressure of an air-sensitive organometallic compound like tetraethylgermane using the
static method can be described. The static method is a direct technique for measuring the
equilibrium vapor pressure of a substance.[2]
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Objective: To measure the equilibrium vapor pressure of tetraethylgermane at various
temperatures.

Apparatus:
o Athermostated sample cell connected to a high-vacuum line.

o A pressure transducer or manometer capable of accurate measurements in the expected
pressure range.

o A calibrated temperature sensor (e.g., platinum resistance thermometer).
e Avacuum pump.

» Schlenk line or glovebox for handling the air-sensitive sample.
Procedure:

e Sample Preparation:

o Purify the tetraethylgermane sample, typically through fractional distillation, to remove
any volatile impurities.

o The purity of the sample is critical as impurities can significantly affect the vapor pressure.
o Apparatus Assembly and Degassing:

o Introduce a small amount of the purified tetraethylgermane into the sample cell using air-
sensitive techniques (e.g., via cannula transfer under an inert atmosphere).

o Connect the sample cell to the vacuum line and pressure measurement system.

o Thoroughly degas the sample to remove any dissolved gases. This is typically achieved by
several freeze-pump-thaw cycles. The sample is frozen using a cryogen (e.g., liquid
nitrogen), the headspace is evacuated, and then the sample is allowed to thaw to release
dissolved gases. This process is repeated until a static vacuum is achieved.

e Measurement:
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o Immerse the sample cell in a constant-temperature bath or place it in a thermostated
block.

o Allow the system to reach thermal equilibrium, ensuring the temperature of the sample is
stable and uniform.

o Once equilibrium is established, the vapor pressure of the tetraethylgermane is
measured directly using the pressure transducer.

o Record the temperature and the corresponding equilibrium vapor pressure.

o Data Collection:

o Repeat the measurement at a series of different, stable temperatures to obtain a set of
vapor pressure data as a function of temperature.

o Data Analysis:

o The collected temperature and pressure data are then fitted to a vapor pressure equation,
such as the Antoine equation, using a least-squares regression analysis to determine the
Antoine constants.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1293566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cause

Increase in leads to Increased Average
Temperature

Effect

results in Increased
Kinetic Energy of Molecules

Vapor Pressure

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Preparation

Sample Purification
(e.g., Fractional Distillation)

Loading Sample into Cell

(Air-Sensitive Techniques)

Degassing
(Freeze-Pump-Thaw)

2. Measurement

Establish Thermal
Equilibrium

l

Measure Equilibrium
Vapor Pressure

l

Repeat at Different
Temperatures

3. Data Analysis

Fit Data to
Antoine Equation

Determine Antoine
Constants

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1293566?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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